3-Hydroxystearoylcarnitine Hydrochloride

• Molecular Formula: C₂₅H₅₀ClNO₅
• Molecular Weight: 480.12
• Synonyms: (2R)-3-Carboxy-2-[(3-hydroxy-1-oxooctadecyl)oxy]-N,N,N-trimethyl-1-propanaminium

Description

3-Hydroxystearoylcarnitine Hydrochloride (C18-OH) is a long-chain hydroxyacylcarnitine derivative, structurally characterized by an 18-carbon stearoyl chain with a hydroxyl group at the third carbon position. It plays a critical role in mitochondrial fatty acid β-oxidation, facilitating the transport of activated fatty acids into the mitochondrial matrix . Clinically, it is a primary biomarker for diagnosing long-chain L-3-hydroxyacyl-CoA dehydrogenase (LCHAD) deficiency and mitochondrial trifunctional protein (MTP) deficiency, as elevated plasma levels indicate impaired fatty acid oxidation . Its molecular formula is $ C{25}H{48}NO_5 \cdot HCl $, with a CAS registry number of 1976-27-8 .

Comparison with Similar Compounds

Structural and Functional Differences

Acylcarnitines are categorized by chain length (short: C2–C5, medium: C6–C12, long: ≥C14) and functional groups (e.g., hydroxylation, unsaturation). Below is a comparative analysis of 3-Hydroxystearoylcarnitine Hydrochloride with key analogs:

Table 1: Structural and Functional Comparison

Compound Name	Chain Length	Hydroxylation Position	CAS Number	Molecular Formula	Key Role/Diagnostic Use
3-Hydroxystearoylcarnitine HCl	C18	C3	1976-27-8	$ C{25}H{48}NO_5 \cdot HCl $	LCHAD/MTP deficiency marker
3-Hydroxypalmitoylcarnitine (C16-OH)	C16	C3	–	$ C{23}H{44}NO_5 \cdot HCl $	Less specific for LCHAD deficiency
Lauroyl-L-carnitine Chloride (C12)	C12	None	14919-34-7	$ C{19}H{38}NO_4 \cdot HCl $	Medium-chain fatty acid transport
Acetyl-L-carnitine Hydrochloride (C2)	C2	None	5080-50-2	$ C9H{18}NO_4 \cdot HCl $	Cognitive/metabolic support
3-Hydroxyoleylcarnitine	C18:1	C3 + Δ9 double bond	–	$ C{25}H{46}NO_5 \cdot HCl $	Investigational for lipid disorders

Key Observations:

• Chain Length : Long-chain derivatives like C18-OH and C16-OH are integral to mitochondrial β-oxidation, whereas medium- and short-chain analogs (e.g., C12, C2) participate in peroxisomal oxidation or acetyl-CoA shuttling .
• Hydroxylation: The C3 hydroxyl group in C18-OH and C16-OH is critical for substrate recognition by LCHAD. Non-hydroxylated analogs (e.g., Lauroyl-L-carnitine) lack this specificity .
• Unsaturation : 3-Hydroxyoleylcarnitine (C18:1-OH) contains a double bond, altering membrane permeability and metabolic pathways compared to saturated C18-OH .

Diagnostic Utility

• 3-Hydroxystearoylcarnitine Hydrochloride: Elevated levels in plasma are pathognomonic for LCHAD/MTP deficiencies, with a sensitivity of >90% .
• C16-OH : While also elevated in LCHAD deficiency, it is less specific due to overlapping elevations in other disorders (e.g., VLCAD deficiency) .
• Acetyl-L-carnitine : Used to assess acetyl-CoA metabolism in neurodegenerative diseases but unrelated to fatty acid oxidation disorders .

Physicochemical Properties

• Solubility : Long-chain hydroxyacylcarnitines (C18-OH, C16-OH) exhibit lower aqueous solubility compared to short-chain derivatives like Acetyl-L-carnitine, necessitating hydrochloride salts for stability .
• Isotopic Variants: Deuterated forms (e.g., Lauroyl-L-carnitine-d3 HCl) are used in mass spectrometry as internal standards but retain similar chemical behavior to non-deuterated analogs .